Cas no 1808068-54-3 (trans-2-(4-pyridyl)tetrahydrofuran-3-amine)

• Product Name: trans-2-(4-pyridyl)tetrahydrofuran-3-amine
• CAS No: 1808068-54-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5211143
• PubChem ID: 119032003
• Update Time: 2025-10-31

trans-2-(4-pyridyl)tetrahydrofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-2-(4-pyridinyl)-, (2R,3S)-rel-
• trans-2-(4-pyridyl)tetrahydrofuran-3-amine

• Inchi： 1S/C9H12N2O/c10-8-3-6-12-9(8)7-1-4-11-5-2-7/h1-2,4-5,8-9H,3,6,10H2/t8-,9+/m0/s1
• InChI Key： DNJJXTGHLCEGKC-DTWKUNHWSA-N
• SMILES： O1CC[C@H](N)[C@H]1C1C=CN=CC=1

Additional information on trans-2-(4-pyridyl)tetrahydrofuran-3-amine

Professional Introduction to trans-2-(4-pyridyl)tetrahydrofuran-3-amine (CAS No. 1808068-54-3)

trans-2-(4-pyridyl)tetrahydrofuran-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1808068-54-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydrofuran (THF) derivative family, characterized by its cyclic structure and functional groups that contribute to its unique chemical properties and biological activities.

The structural motif of trans-2-(4-pyridyl)tetrahydrofuran-3-amine consists of a tetrahydrofuran ring substituted with a pyridine group at the 4-position and an amine functional group at the 3-position. This configuration imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and development. The presence of the pyridine moiety enhances the compound's ability to interact with biological targets, particularly proteins and enzymes, which is crucial for designing effective therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of tetrahydrofuran derivatives due to their ability to modulate various biological pathways. trans-2-(4-pyridyl)tetrahydrofuran-3-amine has been investigated for its potential role in inhibiting key enzymes involved in inflammatory responses, cancer progression, and neurodegenerative diseases. Its unique structural features allow it to engage with multiple targets, offering a promising lead for developing novel therapeutics.

One of the most compelling aspects of trans-2-(4-pyridyl)tetrahydrofuran-3-amine is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Preclinical studies have demonstrated that derivatives of this compound can selectively inhibit specific kinases by binding to their active sites, thereby disrupting abnormal signaling cascades. This mechanism of action makes it an attractive candidate for further development into a kinase-targeted drug.

The amine group at the 3-position of trans-2-(4-pyridyl)tetrahydrofuran-3-amine also contributes to its pharmacological versatility. Amines are well-known for their ability to form hydrogen bonds and participate in salt formation, which can enhance drug solubility and bioavailability. This property is particularly important for developing oral formulations that can be easily administered to patients. Additionally, the pyridine moiety can engage in coordination interactions with metal ions, which may be exploited for designing metallo-drugs or enhancing the compound's stability in biological environments.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between trans-2-(4-pyridyl)tetrahydrofuran-3-amine and biological targets with high accuracy. Molecular docking studies have revealed that this compound can effectively bind to the active sites of various kinases, including those overexpressed in cancer cells. These findings provide a strong rationale for conducting further experimental validation to assess its therapeutic potential.

In addition to its kinase inhibitory activity, trans-2-(4-pyridyl)tetrahydrofuran-3-amine has shown promise in modulating other biological pathways relevant to inflammation and neurodegeneration. For instance, studies have indicated that it can inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of pro-inflammatory mediators. By suppressing COX activity, this compound may help reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions.

The synthesis of trans-2-(4-pyridyl)tetrahydrofuran-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the tetrahydrofuran ring and introduce the pyridine substituent efficiently. These methods not only improve synthetic efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

The pharmacokinetic properties of trans-2-(4-pyridyl)tetrahydrofuran-3-amine are also of significant interest. In vitro studies have demonstrated that this compound exhibits favorable solubility profiles and moderate metabolic stability, suggesting its potential for oral administration. Further research is needed to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles in animal models before moving into human clinical trials.

The development of novel therapeutic agents often involves iterative optimization based on structural modifications guided by pharmacological data. Future research on trans-2-(4-pyridyl)tetrahydrofuran-3-amine may focus on enhancing its selectivity towards specific kinases or improving its pharmacokinetic properties through derivatization strategies. For example, introducing additional functional groups or conjugating it with delivery systems could enhance its bioavailability or target specificity.

The growing body of evidence supporting the therapeutic potential of tetrahydrofuran derivatives underscores their importance as pharmacological scaffolds. As research continues to uncover new biological targets and mechanisms of disease pathogenesis, compounds like trans-2-(4-pyridyl)tetrahydrofuran-3-am ine will remain at the forefront of drug discovery efforts aimed at developing innovative treatments for human diseases.